Cas no 1204234-95-6 (2-Chloro-5-(trifluoromethyl)sulfanylpyridine)

• Product Name: 2-Chloro-5-(trifluoromethyl)sulfanylpyridine
• CAS No: 1204234-95-6
• MF: C₆H₃ClF₃NS
• MW: 213.607929468155
• MDL: MFCD23382170
• CID: 2619406
• PubChem ID: 75406410
• Update Time: 2025-06-10

2-Chloro-5-(trifluoromethyl)sulfanylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(trifluoromethyl)sulfanylpyridine
• AKOS017344216
• C6H3ClF3NS
• BBL104005
• MFCD23382170
• CS-0376222
• MS-20745
• EN300-200070
• 2-Chloro-5-(trifluoromethylthio)pyridine
• 2-Chloro-5-((trifluoromethyl)sulfanyl)pyridine
• G56011
• 2-Chloro-5-((trifluoromethyl)thio)pyridine
• 2-chloro-5-(trifluoromethylsulfanyl)pyridine
• 2-chloro-5-trifluoromethylsulfanylpyridine
• 887-488-6
• 1204234-95-6
• EYB23495
• SCHEMBL9953818
• STL557816

• MDL： MFCD23382170
• Inchi： 1S/C6H3ClF3NS/c7-5-2-1-4(3-11-5)12-6(8,9)10/h1-3H
• InChI Key： VBFOEFVOLUTFDF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)SC(F)(F)F

Computed Properties

• Exact Mass: 212.9626825Da
• Monoisotopic Mass: 212.9626825Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.2Ų

Additional information on 2-Chloro-5-(trifluoromethyl)sulfanylpyridine

2-Chloro-5-(Trifluoromethyl)sulfanylpyridine

2-Chloro-5-(Trifluoromethyl)sulfanylpyridine (CAS No. 1204234-95-6) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, material science, and advanced chemical synthesis. The molecule features a pyridine ring with a chlorine substituent at the 2-position and a trifluoromethylsulfanyl group at the 5-position, making it a valuable component in modern chemical research.

The trifluoromethylsulfanyl group attached to the pyridine ring introduces unique electronic and steric properties, enhancing the compound's reactivity and stability. Recent studies have highlighted its role in catalytic processes, where it serves as an efficient ligand or catalyst in transition metal-mediated reactions. Its ability to stabilize reactive intermediates has been particularly useful in asymmetric synthesis and cross-coupling reactions.

One of the most promising applications of 2-Chloro-5-(Trifluoromethyl)sulfanylpyridine lies in its use as a building block for bioactive molecules. Researchers have employed this compound in the synthesis of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The trifluoromethylsulfanyl group contributes to the compound's lipophilicity, which is crucial for drug absorption and bioavailability.

Moreover, the compound has shown potential in materials science, particularly in the development of advanced polymers and optoelectronic materials. Its electronic properties make it suitable for applications in organic light-emitting diodes (OLEDs) and solar cells. Recent advancements have demonstrated its ability to enhance the efficiency of these devices by improving charge transport properties.

In terms of synthesis, 2-Chloro-5-(Trifluoromethyl)sulfanylpyridine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic route depends on the availability of starting materials and desired purity levels. Optimization strategies have been developed to improve yield and reduce impurities, ensuring scalability for industrial applications.

From a safety standpoint, handling CAS No. 1204234-95-6 requires standard laboratory precautions due to its chemical reactivity. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation to minimize exposure risks.

In conclusion, 2-Chloro-5-(Trifluoromethyl)sulfanylpyridine (CAS No. 1204234-95-6) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in chemistry and related fields.